1-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]-9H-xanthen-9-one

• IUPAC Name: 1-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]xanthen-9-one
• InChI: InChI=1S/C22H16O6/c1-26-14-6-4-5-13(9-14)18(24)12-27-15-10-17(23)21-20(11-15)28-19-8-3-2-7-16(19)22(21)25/h2-11,23H,12H2,1H3
• InChI Key: TWQPZNFOCLIDJW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)COC2=CC(=C3C(=C2)OC4=CC=CC=C4C3=O)O
• Molecular Formula: C22H16O6
• Molecular Weight: 376.4 g/mol

Description

1-Hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]-9H-xanthen-9-one, also known as Rhodamine B hydrazide, is a fluorescent dye that has been widely used in scientific research. It has a broad range of applications, including in bioimaging, drug delivery, and sensing.

Mechanism of Action

1-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]-9H-xanthen-9-one B hydrazide acts as a fluorescent probe by binding to specific biological molecules through non-covalent interactions such as hydrogen bonding, electrostatic interactions, and hydrophobic interactions. Upon binding, the fluorescence of this compound B hydrazide is enhanced, allowing for the detection of the target molecule.
Biochemical and Physiological Effects:
This compound B hydrazide has minimal biochemical and physiological effects on cells and tissues. It has been shown to be non-toxic and non-cytotoxic at low concentrations. However, at higher concentrations, it may interfere with cellular processes and induce cell death.

Advantages and Limitations for Lab Experiments

The main advantage of 1-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]-9H-xanthen-9-one B hydrazide is its high sensitivity and specificity for detecting biological molecules. It is also relatively easy to use and can be incorporated into a variety of experimental setups. However, its fluorescence is pH dependent, which may limit its use in certain experimental conditions. In addition, its non-specific binding to other molecules may lead to false-positive results.

Future Directions

There are several future directions for the use of 1-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]-9H-xanthen-9-one B hydrazide in scientific research. One area of interest is in the development of new drug delivery systems using this compound B hydrazide as a tracking agent. Another area of interest is in the development of new fluorescent probes based on this compound B hydrazide for the detection of specific biological molecules. Finally, there is potential for the use of this compound B hydrazide in the development of new imaging techniques for studying cellular processes in real-time.

Synthesis Methods

1-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]-9H-xanthen-9-one B hydrazide can be synthesized through a multistep process involving the reaction of this compound B with hydrazine hydrate and 3-methoxybenzaldehyde. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

1-hydroxy-3-[2-(3-methoxyphenyl)-2-oxoethoxy]-9H-xanthen-9-one B hydrazide has been extensively used in scientific research due to its fluorescent properties. It has been used as a fluorescent probe for detecting biological molecules such as proteins, nucleic acids, and lipids. It has also been used as a pH sensor, as its fluorescence is pH dependent. In addition, this compound B hydrazide has been used in drug delivery systems, where it is used to track the delivery of drugs to specific cells or tissues.